Cas no 2172028-58-7 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-phenyl-2-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-phenyl-2-azaspiro4.5decane-4-carboxylic acid
• CAS No: 2172028-58-7
• MF: C₃₁H₃₁NO₄
• MW: 481.58214879036
• CID: 6360988
• PubChem ID: 165528843
• Update Time: 2025-06-11

2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-phenyl-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-phenyl-2-azaspiro4.5decane-4-carboxylic acid
• 2172028-58-7
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-phenyl-2-azaspiro[4.5]decane-4-carboxylic acid
• EN300-1455789

• Inchi： 1S/C31H31NO4/c33-29(34)28-18-32(20-31(28)16-14-22(15-17-31)21-8-2-1-3-9-21)30(35)36-19-27-25-12-6-4-10-23(25)24-11-5-7-13-26(24)27/h1-13,22,27-28H,14-20H2,(H,33,34)
• InChI Key： XLVINHIBWXARDT-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CCC(C1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 481.22530847g/mol
• Monoisotopic Mass: 481.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-phenyl-2-azaspiro4.5decane-4-carboxylic acid

Comprehensive Overview of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-phenyl-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2172028-58-7)

In the realm of organic chemistry and pharmaceutical research, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-phenyl-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2172028-58-7) has emerged as a compound of significant interest. This Fmoc-protected spirocyclic carboxylic acid derivative is widely utilized in peptide synthesis, medicinal chemistry, and drug discovery. Its unique spirocyclic structure and carboxylic acid functionality make it a versatile building block for designing novel bioactive molecules. Researchers are particularly intrigued by its potential applications in targeting GPCRs (G-Protein Coupled Receptors) and central nervous system (CNS) disorders, aligning with current trends in neurodegenerative disease research.

The compound's CAS No. 2172028-58-7 serves as a critical identifier in chemical databases, ensuring precise tracking in high-throughput screening (HTS) and combinatorial chemistry workflows. Its Fmoc (9-fluorenylmethoxycarbonyl) group provides temporary protection for the amine functionality during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide drug development. This feature addresses the growing demand for peptide-based therapeutics, a market projected to exceed $50 billion by 2025. The 8-phenyl substitution and spiro[4.5]decane scaffold contribute to enhanced metabolic stability—a key consideration in druglikeness optimization strategies frequently searched by medicinal chemists.

Recent literature highlights the compound's relevance in developing allosteric modulators, a hot topic in precision medicine discussions. The azaspirocyclic core mimics privileged structures found in FDA-approved drugs like aripiprazole, sparking interest in its scaffold-hopping potential for CNS drug discovery. Analytical techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) confirm its structural integrity, with purity levels exceeding 95% in commercial samples—a crucial parameter for researchers investigating structure-activity relationships (SAR).

The carboxylic acid moiety at position 4 enables diverse derivatization pathways, supporting fragment-based drug design approaches. This aligns with pharmaceutical industry efforts to address undruggable targets through covalent inhibitor strategies. Computational chemists frequently incorporate this compound in molecular docking studies due to its balanced lipophilicity (LogP) and three-dimensional complexity—properties essential for overcoming flat-molecule limitations in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the compound's stereogenic centers present interesting challenges for asymmetric synthesis methodologies. Current green chemistry initiatives explore catalytic methods for constructing its spirocyclic framework, reducing reliance on chiral resolution techniques. These developments respond to growing environmental concerns in pharmaceutical manufacturing, a subject gaining traction in ESG (Environmental, Social, and Governance) investment circles.

In biochemical assays, derivatives of 2-azaspiro[4.5]decane-4-carboxylic acid demonstrate notable blood-brain barrier (BBB) permeability—a property extensively searched in relation to Alzheimer's disease and Parkinson's disease research. The phenyl substituent at position 8 appears to modulate P-glycoprotein efflux, making this scaffold valuable for CNS drug delivery optimization studies. These characteristics position the compound as a promising candidate for multitarget-directed ligands (MTDLs), an approach gaining momentum in complex disease therapeutics.

Quality control protocols for CAS No. 2172028-58-7 emphasize HPLC purity analysis and residual solvent testing, meeting stringent ICH (International Council for Harmonisation) guidelines. Such standardization supports reproducibility in academic and industrial research—a critical factor amid growing discussions about replication crisis in life sciences. The compound's stability under ambient storage conditions further enhances its practicality for global research collaborations.

Emerging applications include its use as a template for PROTAC (Proteolysis Targeting Chimera) development, particularly in protein degradation strategies targeting undruggable proteins. The spirocycle's conformational restriction offers advantages in ligand efficiency metrics, addressing industry focus on molecular obesity in lead compounds. These aspects resonate with trending searches about next-generation therapeutics and targeted protein degradation technologies.

In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-phenyl-2-azaspiro[4.5]decane-4-carboxylic acid represents a multifaceted tool in modern drug discovery. Its structural features address multiple contemporary challenges in medicinal chemistry, from CNS penetration to three-dimensional diversity. As research continues to explore its potential, this compound will likely maintain its relevance in developing innovative therapeutic solutions for complex diseases.